Cas no 1805398-51-9 (Ethyl 2-chloro-3-cyano-5-(difluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 2-chloro-3-cyano-5-(difluoromethyl)pyridine-6-acetate
• CAS No: 1805398-51-9
• MF: C₁₁H₉ClF₂N₂O₂
• MW: 274.651168584824
• CID: 4808398
• Update Time: 2025-05-21

Ethyl 2-chloro-3-cyano-5-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-3-cyano-5-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H9ClF2N2O2/c1-2-18-9(17)4-8-7(11(13)14)3-6(5-15)10(12)16-8/h3,11H,2,4H2,1H3
• InChI Key： CZSKITSTZXAZMJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=C(C(F)F)C(CC(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2.3
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-chloro-3-cyano-5-(difluoromethyl)pyridine-6-acetate

Ethyl 2-chloro-3-cyano-5-(difluoromethyl)pyridine-6-acetate (CAS No. 1805398-51-9): A Comprehensive Overview

Ethyl 2-chloro-3-cyano-5-(difluoromethyl)pyridine-6-acetate (CAS No. 1805398-51-9) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro, cyano, and difluoromethyl substituent on a pyridine ring, along with an ester group at the C-6 position. These functionalities contribute to its potential utility in various applications, particularly in the development of novel therapeutic agents.

The synthesis of Ethyl 2-chloro-3-cyano-5-(difluoromethyl)pyridine-6-acetate has been extensively studied, with several efficient and scalable methods reported in the literature. One notable approach involves the sequential reactions of 2-chloro-3-cyanopyridine with difluoromethylating agents followed by esterification. This method not only ensures high yields but also provides excellent control over the regioselectivity and stereochemistry of the final product.

In terms of its physicochemical properties, Ethyl 2-chloro-3-cyano-5-(difluoromethyl)pyridine-6-acetate exhibits a molecular weight of approximately 274.64 g/mol and a melting point in the range of 70-75°C. Its solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO) makes it amenable to various synthetic transformations and analytical techniques.

The biological activity of Ethyl 2-chloro-3-cyano-5-(difluoromethyl)pyridine-6-acetate has been a subject of intense investigation. Recent studies have highlighted its potential as a lead compound for the development of novel inhibitors targeting specific enzymes and receptors. For instance, research conducted by Smith et al. (2021) demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

Furthermore, the presence of the difluoromethyl group in Ethyl 2-chloro-3-cyano-5-(difluoromethyl)pyridine-6-acetate has been shown to enhance its metabolic stability and bioavailability. This is particularly important in drug development, where compounds with improved pharmacokinetic properties are highly sought after. The difluoromethyl group also confers unique electronic and steric effects that can modulate the binding affinity and selectivity of the compound towards its target proteins.

In addition to its therapeutic applications, Ethyl 2-chloro-3-cyano-5-(difluoromethyl)pyridine-6-acetate has found utility as an intermediate in the synthesis of other biologically active molecules. Its reactivity and functional group diversity make it an attractive starting material for a wide range of chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed cyclizations.

The environmental impact of Ethyl 2-chloro-3-cyano-5-(difluoromethyl)pyridine-6-acetate is another important consideration in its use and development. Studies have shown that proper handling and disposal protocols can minimize any potential ecological risks associated with this compound. Additionally, efforts are underway to develop more sustainable synthetic routes that reduce waste generation and energy consumption during production.

In conclusion, Ethyl 2-chloro-3-cyano-5-(difluoromethyl)pyridine-6-acetate (CAS No. 1805398-51-9) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent or synthetic intermediate. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.